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Compound of Interest

Compound Name:
4-Amino-3-

(trifluoromethyl)benzonitrile

Cat. No.: B032727 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Compound Identification and Properties
4-Cyano-2-(trifluoromethyl)aniline, also known as 4-Amino-2-(trifluoromethyl)benzonitrile, is a

key intermediate in the synthesis of various pharmaceutical compounds, most notably the

nonsteroidal antiandrogen, Bicalutamide.[1] Its unique structure, featuring cyano,

trifluoromethyl, and aniline moieties, makes it a versatile building block in medicinal chemistry.

Table 1: Physical and Chemical Properties of 4-Cyano-2-(trifluoromethyl)aniline
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Property Value Reference

CAS Number 654-70-6 [2][3][4]

Molecular Formula C₈H₅F₃N₂ [2][4]

Molecular Weight 186.13 g/mol [2][3]

Appearance White to off-white powder/solid [4]

Melting Point 141-145 °C [4]

IUPAC Name
4-amino-2-

(trifluoromethyl)benzonitrile
[2][3]

Synonyms

5-Amino-2-

cyanobenzotrifluoride,

Bicalutamide

Aminobenzonitrile

[1][2][3]

Hazard Identification and Safety Precautions
This compound is classified as hazardous and requires strict safety protocols. The Globally

Harmonized System (GHS) classification indicates significant toxicity.

Table 2: GHS Hazard Classification
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Category Information Reference(s)

Pictograms
GHS06: Toxic GHS07:

Exclamation Mark
[1]

Signal Word Danger [1]

Hazard Statements

H301: Toxic if swallowed.

H311: Toxic in contact with

skin. H330: Fatal if inhaled.

H315: Causes skin irritation.

H317: May cause an allergic

skin reaction. H319: Causes

serious eye irritation. H335:

May cause respiratory

irritation. H373: May cause

damage to organs through

prolonged or repeated

exposure.

[1][5][6]

Precautionary Statements

P260, P262, P270, P280,

P301+P310, P302+P352,

P304+P340,

P305+P351+P338,

P403+P233, P405, P501

[1][7]

Due to the hazards, appropriate Personal Protective Equipment (PPE) is mandatory when

handling this compound.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification

Hand Protection Chemical-resistant gloves (e.g., Nitrile rubber).

Eye/Face Protection

Safety glasses with side-shields or chemical

goggles. Face shield if there is a risk of

splashing.[7]

Skin/Body Protection
Protective lab coat. Ensure no skin is exposed.

[5][7]

Respiratory Protection

Use only in a well-ventilated area, preferably a

chemical fume hood. If dust or aerosols are

generated, use a NIOSH/MSHA approved

respirator.[5]

Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical to ensure personnel safety and

maintain the integrity of the compound.

Protocol for Safe Handling
Preparation: Before handling, ensure the chemical fume hood is operational. Clear the

workspace of any unnecessary items. Verify that an eyewash station and safety shower are

accessible.[7]

Donning PPE: Wear all PPE as specified in Table 3.

Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood to

minimize inhalation exposure.[8] Avoid creating dust.[8]

During Use: Keep the container tightly closed when not in use.[7][9] Avoid contact with skin,

eyes, and clothing.[7] Do not eat, drink, or smoke in the handling area.

Post-Handling: After handling, wash hands and any exposed skin thoroughly.[7][10] Clean

the work area to remove any residual contamination.
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Decontamination: Decontaminate all equipment used. Remove and dispose of contaminated

PPE in a designated waste container.

Protocol for Storage
Container: Store in the original, tightly-closed container.[7][9]

Location: Keep in a cool, dry, and well-ventilated area designated for toxic chemicals.[7][9]

The storage area should be locked and accessible only to authorized personnel.[7]

Incompatibilities: Store away from incompatible materials such as strong acids and oxidizing

agents.[5]

Ignition Sources: Keep away from heat, sparks, open flames, and other sources of ignition.

[5]
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Caption: General workflow for handling 4-Cyano-2-(trifluoromethyl)aniline.
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Emergency and First Aid Procedures
Immediate and appropriate action is crucial in the event of an exposure.

Protocol for Accidental Exposure
Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or stops,

provide artificial respiration. Seek immediate medical attention.[7]

Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area

with plenty of soap and water for at least 15 minutes. Call a physician immediately.[7]

Eye Contact: Immediately rinse eyes cautiously with plenty of water for several minutes,

holding the eyelids open.[7][10] Remove contact lenses if present and easy to do so.

Continue rinsing. Call an ophthalmologist immediately.

Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Call a poison

center or doctor immediately.[5]

Protocol for Spills
Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, but avoid breathing vapors or dust.

Contain: Prevent the spill from spreading or entering drains.

Absorb: For small spills, absorb with an inert material (e.g., vermiculite, sand, or earth).

Collect: Carefully sweep or vacuum the absorbed material and place it into a suitable,

labeled container for disposal.[7]

Decontaminate: Clean the spill area thoroughly with a suitable decontaminating agent.

Report: Report the incident to the appropriate safety officer.
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Caption: Logical flow for emergency response to personnel exposure.

Application in Chemical Synthesis
This compound is a valuable precursor in drug development. A common application is its use in

amide coupling reactions to form more complex molecules. It serves as the starting material for

Bicalutamide, where it is reacted with a suitable acyl chloride.[1][11]

Representative Protocol: Acylation of 4-Cyano-2-
(trifluoromethyl)aniline
This protocol is a representative example of an amide bond formation reaction, a fundamental

step in many drug synthesis pathways.

Reaction Setup: In a chemical fume hood, add 4-Cyano-2-(trifluoromethyl)aniline (1.0 eq)

and a suitable aprotic solvent (e.g., Tetrahydrofuran) to a dry, nitrogen-flushed round-bottom

flask equipped with a magnetic stir bar.
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Cooling: Cool the solution to 0 °C using an ice-water bath.

Base Addition: Add a non-nucleophilic base (e.g., triethylamine, 1.2 eq) to the stirred

solution.

Acyl Chloride Addition: Slowly add the desired acyl chloride (1.1 eq) dropwise to the reaction

mixture, maintaining the temperature at 0 °C.

Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, or until

TLC/LC-MS analysis indicates the consumption of the starting material.

Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel

and extract the product with an organic solvent (e.g., ethyl acetate).

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, filter, and concentrate under reduced pressure. Purify the crude product via column

chromatography or recrystallization to yield the desired N-acylated product.

4-Cyano-2-(trifluoromethyl)aniline

N-Acylated Intermediate
(Bicalutamide Precursor)

 Amide Coupling 
 (Base, Solvent) 

+ Acyl Chloride
(e.g., from 2,3-dihydroxy-
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Further Steps...
(e.g., Sulfonylation, Oxidation)

Click to download full resolution via product page

Caption: Simplified reaction pathway showing a key use of the title compound.

Waste Disposal
All waste containing 4-Cyano-2-(trifluoromethyl)aniline must be treated as hazardous.

Segregation: Collect all waste materials (residual chemical, contaminated PPE, absorbent

materials) in a dedicated, clearly labeled, and sealed hazardous waste container.

Disposal: Dispose of the waste container through an approved hazardous waste disposal

service, in accordance with all local, state, and federal regulations.[7] Do not dispose of it in
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regular trash or down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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